Cas no 1261588-55-9 (Methyl 2-(bromomethyl)-4-cyanophenylacetate)

Methyl 2-(bromomethyl)-4-cyanophenylacetate is a versatile brominated aromatic ester with significant utility in organic synthesis. Its key structural features—a reactive bromomethyl group and an electron-withdrawing cyano substituent—make it a valuable intermediate for nucleophilic substitution reactions, cyclizations, and cross-coupling methodologies. The ester functionality enhances solubility in common organic solvents, facilitating further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized aromatic systems. Careful handling is advised due to the lability of the bromomethyl group. Its stability under controlled conditions and well-defined reactivity profile ensure reproducible results in synthetic applications.
Methyl 2-(bromomethyl)-4-cyanophenylacetate structure
1261588-55-9 structure
Product Name:Methyl 2-(bromomethyl)-4-cyanophenylacetate
CAS No:1261588-55-9
MF:C11H10BrNO2
MW:268.106602191925
CID:4938931
Update Time:2025-10-24

Methyl 2-(bromomethyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-4-cyanophenylacetate
    • Inchi: 1S/C11H10BrNO2/c1-15-11(14)5-9-3-2-8(7-13)4-10(9)6-12/h2-4H,5-6H2,1H3
    • InChI Key: RVZMGBLUXVYDLY-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C#N)C=CC=1CC(=O)OC

Computed Properties

  • Exact Mass: 266.98949 g/mol
  • Monoisotopic Mass: 266.98949 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.1
  • Molecular Weight: 268.11

Methyl 2-(bromomethyl)-4-cyanophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015030488-250mg
Methyl 2-(bromomethyl)-4-cyanophenylacetate
1261588-55-9 97%
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$484.80 2023-09-03
Alichem
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Methyl 2-(bromomethyl)-4-cyanophenylacetate
1261588-55-9 97%
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1261588-55-9 97%
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Additional information on Methyl 2-(bromomethyl)-4-cyanophenylacetate

Methyl 2-(bromomethyl)-4-cyanophenylacetate (CAS No. 1261588-55-9): A Comprehensive Overview

Methyl 2-(bromomethyl)-4-cyanophenylacetate (CAS No. 1261588-55-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in various advanced research areas.

The molecular formula of Methyl 2-(bromomethyl)-4-cyanophenylacetate is C12H11BrNO2, and its molecular weight is approximately 273.12 g/mol. The compound features a bromomethyl group and a cyano group attached to a phenyl ring, which imparts it with unique chemical properties and reactivity. These functional groups make it an excellent starting material for the synthesis of more complex molecules, particularly those with biological activity.

In the realm of pharmaceutical research, Methyl 2-(bromomethyl)-4-cyanophenylacetate has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of derivatives from Methyl 2-(bromomethyl)-4-cyanophenylacetate, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The bromomethyl group in Methyl 2-(bromomethyl)-4-cyanophenylacetate allows for facile substitution reactions, making it a valuable building block for the construction of complex organic molecules. This versatility has been leveraged in the development of new materials with enhanced properties. For example, researchers at the University of California, Berkeley, utilized this compound to synthesize novel polymers with improved thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings and adhesives.

In addition to its synthetic utility, Methyl 2-(bromomethyl)-4-cyanophenylacetate has been studied for its role in catalytic processes. A recent paper in the Journal of Catalysis highlighted its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions. The presence of the cyano group enhances the electron-withdrawing effect, which can improve the selectivity and efficiency of these reactions. This finding has significant implications for the optimization of industrial processes involving catalytic transformations.

The safety and environmental impact of Methyl 2-(bromomethyl)-4-cyanophenylacetate have also been evaluated. Studies have shown that it is stable under normal laboratory conditions and does not pose significant health risks when handled properly. However, like many organic compounds, it should be stored in a well-ventilated area and handled with appropriate personal protective equipment to ensure safety.

In conclusion, Methyl 2-(bromomethyl)-4-cyanophenylacetate (CAS No. 1261588-55-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and functional groups make it an invaluable tool for researchers aiming to develop new drugs, materials, and catalytic systems. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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